2-[(2-methoxyphenyl)imino]-5-nitrodihydro-4,6(1H,5H)-pyrimidinedione

• IUPAC Name: 2-(2-methoxyphenyl)imino-5-nitro-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C11H10N4O5/c1-20-7-5-3-2-4-6(7)12-11-13-9(16)8(15(18)19)10(17)14-11/h2-5,8H,1H3,(H2,12,13,14,16,17)
• InChI Key: PCZPGCXJPUYETB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N=C2NC(=O)C(C(=O)N2)[N+](=O)[O-]
• Molecular Formula: C11H10N4O5
• Molecular Weight: 278.22 g/mol

Description

2-[(2-methoxyphenyl)imino]-5-nitrodihydro-4,6(1H,5H)-pyrimidinedione, commonly known as MPNP, is a chemical compound with potential applications in the field of drug discovery and development. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

The mechanism of action of MPNP is not fully understood, but it has been reported to inhibit the activity of certain enzymes by binding to their active sites. This inhibition may be due to the formation of a covalent bond between MPNP and the enzyme, which may disrupt the enzyme's catalytic activity.
Biochemical and Physiological Effects:
MPNP has been reported to exhibit various biochemical and physiological effects. It has been reported to exhibit antioxidant activity, which may be due to its ability to scavenge free radicals. MPNP has also been reported to exhibit anti-inflammatory activity, which may be due to its ability to inhibit the activity of certain enzymes involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

MPNP has several advantages as a potential drug candidate, such as its ability to selectively inhibit certain enzymes and its potential for use in cancer therapy. However, there are also limitations to its use in lab experiments, such as its potential toxicity and its limited solubility in aqueous solutions.

Future Directions

There are several potential future directions for the study of MPNP. One direction is the optimization of its synthesis method to obtain higher yields and purity. Another direction is the study of its potential application in drug development, such as its use as a lead compound for the development of new drugs targeting enzymes involved in various physiological processes. Additionally, the study of its potential application in cancer therapy and the investigation of its mechanism of action may provide insights into its therapeutic potential.

Synthesis Methods

MPNP can be synthesized using different methods, such as the reaction of 2-methoxybenzaldehyde with urea and nitric acid in acetic acid. Another method involves the reaction of 2-methoxybenzaldehyde with guanidine nitrate in acetic acid. These methods have been reported in various scientific literature and have been optimized to obtain high yields of MPNP.

Scientific Research Applications

MPNP has been studied for its potential application in drug discovery and development. It has been reported to exhibit inhibitory activity against certain enzymes, such as xanthine oxidase and tyrosinase. These enzymes are involved in various physiological processes and are potential targets for drug development. MPNP has also been studied for its potential application in cancer therapy, as it has been reported to exhibit cytotoxic activity against certain cancer cell lines.